3-Phenyl-1-oxa-2,8-diazaspiro[4.5]dec-2-ene-8-carboxylic acid tert-butyl ester

• Molecular Formula: C18H24N2O3
• Molecular Weight: 316.4 g/mol
• IUPAC Name: tert-butyl 3-phenyl-1-oxa-2,8-diazaspiro[4.5]dec-2-ene-8-carboxylate
• InChI: InChI=1S/C18H24N2O3/c1-17(2,3)22-16(21)20-11-9-18(10-12-20)13-15(19-23-18)14-7-5-4-6-8-14/h4-8H,9-13H2,1-3H3
• InChI Key: WISMGLVUGGOMFD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC2(CC1)CC(=NO2)C3=CC=CC=C3

Description

3-Phenyl-1-oxa-2,8-diazaspiro[4.5]dec-2-ene-8-carboxylic acid tert-butyl ester is a useful research compound. Its molecular formula is C18H24N2O3 and its molecular weight is 316.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 1-chloro-1-hydroxyiminomethylbenzene (C) (93.6 g, 601 mmol) in DCM (400 ml) was slowly added dropwise to a solution of 4-methylene piperidine-1-carboxylic acid tert-butyl ester (B) (39.5 g, 200 mmol) in DCM (400 ml) at 0° C. A solution of triethylamine (6.7 ml) in DCM (400 ml) was then slowly added dropwise and the resulting mixture was stirred for 48 hours at RT.